C.I. Acid Red 138, disodium salt

• IUPAC Name: disodium;5-acetamido-3-[(4-dodecylphenyl)diazenyl]-4-hydroxynaphthalene-2,7-disulfonate
• InChI: InChI=1S/C30H39N3O8S2.2Na/c1-3-4-5-6-7-8-9-10-11-12-13-22-14-16-24(17-15-22)32-33-29-27(43(39,40)41)19-23-18-25(42(36,37)38)20-26(31-21(2)34)28(23)30(29)35;;/h14-20,35H,3-13H2,1-2H3,(H,31,34)(H,36,37,38)(H,39,40,41);;/q;2*+1/p-2
• InChI Key: CZWHGIACASUWJC-UHFFFAOYSA-L
• Canonical SMILES: CCCCCCCCCCCCC1=CC=C(C=C1)N=NC2=C(C3=C(C=C(C=C3C=C2S(=O)(=O)[O-])S(=O)(=O)[O-])NC(=O)C)O.[Na+].[Na+]
• Molecular Formula: C30H37N3Na2O8S2
• DSSTOX Substance ID: DTXSID9065944
• Molecular Weight: 677.7 g/mol
• CAS RN: 15792-43-5

Description

C.I. Acid Red 138, disodium salt, also known as 5-(Acetylamino)-3-[(4-dodecylphenyl)azo]-4-hydroxy-2,7-Naphthalenedisulfonic acid disodium salt, is a synthetic azo dye. It has a molecular weight of 677.74 g/mol and a molecular formula of C30H37N3Na2O8S2.

Synthesis Analysis

The synthesis of C.I. Acid Red 138 involves the use of a dodecyl group in the chemical structure. This dye adsorbs to a significant extent even at higher pH values, due to a hydrophobic interaction between the alkyl group in the dye molecule and the hydrophobic cross-linker.

Molecular Structure Analysis

The molecular structure of C.I. Acid Red 138, disodium salt, is complex. It includes a long alkyl chain, an azo group, and two sulfonic acid groups, among other functional groups. The IUPAC name for this compound is disodium;5-acetamido-3-[(4-dodecylphenyl)diazenyl]-4-hydroxynaphthalene-2,7-disulfonate.

Chemical Reactions Analysis

While specific chemical reactions involving C.I. Acid Red 138 are not detailed in the search results, it’s known that this dye is used in various applications, including protein fiber dyeing. It’s also used as a polarizer and as a cross-linking agent for calcium carbonate.

Physical And Chemical Properties Analysis

C.I. Acid Red 138, disodium salt, is a solid at room temperature. It’s a weak acid azo dye with a long alkyl chain. It’s widely used for protein fiber dyeing but cannot dissolve in supercritical carbon dioxide.

Scientific Research Applications

Application 1: Solubility in Supercritical CO2

• Methods of Application: The solubility of Acid Red 138 was tested at temperatures of 353.15, 363.15, 373.15, 393.15, and 413.15 K and over a pressure range of 20 to 26 MPa.
• Results or Outcomes: The phase equilibrium of water and Acid Red 138 was affected by the competition between pressure and density of supercritical carbon dioxide. The experimental solubilities were correlated by three types of density-based model.

Application 2: Adsorption to Chitosan Derivatives

• Summary of Application: Acid Red 138, which carries a dodecyl group in its chemical structure, adsorbs to a significant extent even at higher pH values due to a hydrophobic interaction between the alkyl group in the dye molecule and the hydrophobic cross-linker.
• Methods of Application: The study involved the use of chitosan derivatives as adsorbents for Acid Red 138. The adsorption was tested at various pH levels.
• Results or Outcomes: The study found that Acid Red 138 adsorbed significantly to the chitosan derivatives, even at higher pH values.